Cas no 1804688-49-0 (6-(Difluoromethyl)-3-methoxypyridine-2-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-3-methoxypyridine-2-carboxaldehyde
• CAS No: 1804688-49-0
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4846776
• Update Time: 2025-06-12

6-(Difluoromethyl)-3-methoxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-methoxypyridine-2-carboxaldehyde

• Inchi： 1S/C8H7F2NO2/c1-13-7-3-2-5(8(9)10)11-6(7)4-12/h2-4,8H,1H3
• InChI Key： VXWKXRXZDUYBLO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=O)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2

Additional information on 6-(Difluoromethyl)-3-methoxypyridine-2-carboxaldehyde

Research Brief on 6-(Difluoromethyl)-3-methoxypyridine-2-carboxaldehyde (CAS: 1804688-49-0)

6-(Difluoromethyl)-3-methoxypyridine-2-carboxaldehyde (CAS: 1804688-49-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have highlighted its potential in the development of novel therapeutics for diseases such as cancer, inflammation, and central nervous system disorders.

The structural uniqueness of 6-(Difluoromethyl)-3-methoxypyridine-2-carboxaldehyde lies in its difluoromethyl and methoxy functional groups, which enhance its reactivity and binding affinity to biological targets. Researchers have explored its utility in the synthesis of small-molecule inhibitors, particularly those targeting kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its role in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms.

In addition to its applications in kinase inhibition, 6-(Difluoromethyl)-3-methoxypyridine-2-carboxaldehyde has been investigated as a key building block for the synthesis of fluorinated analogs of known drugs. Fluorination is a common strategy in drug design to improve metabolic stability and bioavailability. A recent patent (WO2023056321) disclosed its use in the synthesis of next-generation anti-inflammatory agents with reduced side effects compared to existing therapies.

From a synthetic chemistry perspective, the compound's stability and reactivity make it an attractive candidate for multi-step organic transformations. Researchers have developed efficient protocols for its preparation, often involving palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution. These methodologies have been optimized to achieve high yields and purity, as reported in a 2022 article in Organic Process Research & Development.

Despite its promising applications, challenges remain in the scalable production and derivatization of 6-(Difluoromethyl)-3-methoxypyridine-2-carboxaldehyde. Current research efforts are focused on addressing these limitations through innovative synthetic routes and process optimization. Furthermore, its pharmacokinetic properties and toxicity profile are under investigation to ensure its suitability for broader pharmaceutical applications.

In conclusion, 6-(Difluoromethyl)-3-methoxypyridine-2-carboxaldehyde (CAS: 1804688-49-0) represents a valuable chemical entity in modern drug discovery. Its unique structural features and versatile reactivity position it as a key intermediate for the development of novel therapeutics. Ongoing research is expected to further elucidate its potential and expand its applications in the pharmaceutical industry.